Cas no 2680757-81-5 (methyl 2-{(benzyloxy)carbonylamino}-6-chloropyrimidine-4-carboxylate)

• Product Name: methyl 2-{(benzyloxy)carbonylamino}-6-chloropyrimidine-4-carboxylate
• CAS No: 2680757-81-5
• MF: C₁₄H₁₂ClN₃O₄
• MW: 321.715782165527
• CID: 5633477
• PubChem ID: 165925802
• Update Time: 2023-11-27

methyl 2-{(benzyloxy)carbonylamino}-6-chloropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28294161
• 2680757-81-5
• methyl 2-{[(benzyloxy)carbonyl]amino}-6-chloropyrimidine-4-carboxylate
• methyl 2-{(benzyloxy)carbonylamino}-6-chloropyrimidine-4-carboxylate

• Inchi： 1S/C14H12ClN3O4/c1-21-12(19)10-7-11(15)17-13(16-10)18-14(20)22-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,16,17,18,20)
• InChI Key： SZHJGAVKQJZQQV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)N=C(N=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 321.0516336g/mol
• Monoisotopic Mass: 321.0516336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 90.4Ų